Cas no 71144-78-0 ((E)-3-Acetoxy-5-methoxystilbene)

(E)-3-Acetoxy-5-methoxystilbene Properties

Names and Identifiers

• 3-Methoxy-5-styrylphenyl acetate
• 3-Acetoxy-5-methoxystilbene
• (E)-3-Acetoxy-5-methoxystilbene
• (e)-5-stilbenediol
• (E)-5-styrylbenzene-1,3-diol
• (E)-5-styrylbenzene-1,3-thiol
• 3,5-dihydroxystilbene
• 3,5-DIHYDROXY-STILBENE
• 3,5-TRANS-DIHYDROXYSTILBENE
• 5-(2-Phenylethenyl)benzene-1,3-diol
• AKOS 211-07
• Nsc362430
• pinosylvine
• Pinosylvinmonomethyletheracetat
• Pinosylvin-monomethylether-acetat
• Pisylvin
• trans-3',5'-dihydroxystilbene
• trans-3,5-Dihydroxystilbene
• FS-8985
• AKOS022184745
• [3-methoxy-5-[(E)-2-phenylethenyl]phenyl] acetate
• 71144-78-0
• Phenol,3-methoxy-5-(2-phenylethenyl)-,acetate,(E)-
• [ "" ]
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• InChIKey： IJXZGYLGHOYXMS-CMDGGOBGSA-N
• Inchi： InChI=1S/C17H16O3/c1-13(18)20-17-11-15(10-16(12-17)19-2)9-8-14-6-4-3-5-7-14/h3-12H,1-2H3/b9-8+
• SMILES： CC(=O)OC1=CC(=CC(=C1)OC)C=CC2=CC=CC=C2

Computed Properties

• Exact Mass: 268.10998
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 268.109944368g/mol
• Heavy Atom Count: 20
• Complexity: 331
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53
• Boiling Point: 415.6±34.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• Flash Point: 176.5±20.3 °C
• Color/Form: Powder
• Density: 1.1±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether